2-chloro-N-{4-[(2,6-dimethyl-4-morpholinyl)sulfonyl]phenyl}benzamide

• Molecular Formula: C19H21ClN2O4S
• Molecular Weight: 408.9 g/mol
• IUPAC Name: 2-chloro-N-[4-(2,6-dimethylmorpholin-4-yl)sulfonylphenyl]benzamide
• InChI: InChI=1S/C19H21ClN2O4S/c1-13-11-22(12-14(2)26-13)27(24,25)16-9-7-15(8-10-16)21-19(23)17-5-3-4-6-18(17)20/h3-10,13-14H,11-12H2,1-2H3,(H,21,23)
• InChI Key: HANMWCZIRLMFBO-UHFFFAOYSA-N
• SMILES: CC1CN(CC(O1)C)S(=O)(=O)C2=CC=C(C=C2)NC(=O)C3=CC=CC=C3Cl

Description

2-chloro-N-{4-[(2,6-dimethyl-4-morpholinyl)sulfonyl]phenyl}benzamide is a chemical compound that has gained significant attention in scientific research due to its potential as a therapeutic agent. This compound is known to exhibit various biochemical and physiological effects, making it a promising candidate for the development of new drugs.

Mechanism of Action

The mechanism of action of 2-chloro-N-{4-[(2,6-dimethyl-4-morpholinyl)sulfonyl]phenyl}benzamide is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and proteins involved in various cellular processes. This compound has been shown to inhibit the activity of histone deacetylases, which are enzymes involved in gene expression regulation. It has also been shown to inhibit the activity of certain kinases, which are proteins involved in cell signaling pathways.
Biochemical and Physiological Effects:
2-chloro-N-{4-[(2,6-dimethyl-4-morpholinyl)sulfonyl]phenyl}benzamide has been shown to exhibit various biochemical and physiological effects. This compound has been shown to induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. Additionally, this compound has been shown to inhibit the replication of certain viruses, including HIV and hepatitis C virus.

Advantages and Limitations for Lab Experiments

One advantage of using 2-chloro-N-{4-[(2,6-dimethyl-4-morpholinyl)sulfonyl]phenyl}benzamide in lab experiments is its potential as a therapeutic agent. This compound has shown promising results in various scientific research applications, making it a valuable tool for drug development. However, one limitation of using this compound in lab experiments is its potential toxicity. This compound has been shown to exhibit cytotoxicity at high concentrations, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 2-chloro-N-{4-[(2,6-dimethyl-4-morpholinyl)sulfonyl]phenyl}benzamide. One direction is the development of new drugs based on this compound. This compound has shown promising results in various scientific research applications, making it a valuable candidate for drug development. Another direction is the study of the mechanism of action of this compound. Further research is needed to fully understand how this compound works at the molecular level. Additionally, the potential toxicity of this compound should be further investigated to determine its safety for use in humans.

Synthesis Methods

The synthesis of 2-chloro-N-{4-[(2,6-dimethyl-4-morpholinyl)sulfonyl]phenyl}benzamide involves the reaction of 4-[(2,6-dimethyl-4-morpholinyl)sulfonyl]aniline with 2-chlorobenzoyl chloride in the presence of a base such as triethylamine. This reaction produces the desired compound as a white solid, which can be purified by recrystallization.

Scientific Research Applications

2-chloro-N-{4-[(2,6-dimethyl-4-morpholinyl)sulfonyl]phenyl}benzamide has been extensively studied for its potential as a therapeutic agent. This compound has shown promising results in various scientific research applications, including cancer treatment, anti-inflammatory activity, and antiviral activity. It has also been studied for its potential as a treatment for diabetes and neurodegenerative diseases.